Antimony tin oxide

• IUPAC Name: dioxotin;oxo(oxostibanyloxy)stibane
• InChI: InChI=1S/5O.2Sb.Sn
• InChI Key: DCEPJBOKQZTMOG-UHFFFAOYSA-N
• Canonical SMILES: O=[Sn]=O.O=[Sb]O[Sb]=O
• Molecular Formula: O5Sb2Sn
• DSSTOX Substance ID: DTXSID001047776
• Molecular Weight: 442.23 g/mol
• CAS No.: 128221-48-7

Description

Antimony tin oxide (ATO) is a chemical compound composed of antimony and tin oxides. It is a white, odorless, and insoluble powder with a melting point of 1250°C. ATO is widely used in a variety of applications such as pigments, catalysts, flame retardants, and optical components. The chemical has recently gained attention due to its potential use in the medical field, specifically in the diagnosis and treatment of cancer.

Scientific Research Applications

• ATO nanoparticles show potential as conducting materials. Their synthesis via nonaqueous sol-gel procedures results in nonagglomerated crystalline particles, useful in forming stable, transparent colloidal solutions (Müller et al., 2009).

• Nanoparticulate ATO is used in electrochromic displays. Modifications to ATO improve electrochromic switching, and research explores the effects of antimony and tin distribution (Coleman et al., 1999).

• Surface composition studies of tin and antimony mixed metal oxide catalysts indicate the dependence on heat treatment, with the surface becoming enriched in antimony at elevated temperatures (Cross & Pyke, 1979).

• Antimony doping of tin oxide films significantly increases electrical conductivity without compromising optical transparency. This is mainly due to electrons donated by pentavalent Sb ions (Kim et al., 1994).

• High-resolution electron microscopy studies of tin-antimony oxide catalysts reveal that exposure to hydrocarbon and oxygen gases results in antimony segregation from rutile-type solids, leading to the formation of amorphous materials (Berry & Smith, 1984).

• ATO thin films demonstrate potential as a substitute for indium tin oxide in transparent conducting oxide layers due to their superior transparency and electrical properties (Fauzia et al., 2017).

• Structural, optical, and electrical characterization of antimony-substituted tin oxide nanoparticles reveals that the lowest resistance is observed at a Sn:95 and Sb:05 composition (Krishnakumar et al., 2009).

• Supported ATO powders exhibit a high level of coloration as electrochromic materials, suggesting their applicability in printed displays (Coleman et al., 1999).

• Mössbauer and ESR investigations of the tin-antimony oxide system show the formation of solid solutions with changing Mossbauer parameters, indicating the presence of a spin-free surface species (Berry & Maddock, 1978).

• TiN oxide doping antimony thin layer research for electronic devices highlights morphological, structural, and optical properties changes with varying doping concentrations, indicating semiconductor material characteristics (Doyan et al., 2019).

• Transparent conducting Sb-doped SnO2 thin films grown by pulsed-laser deposition exhibit low electrical resistivities and high visible transmittance, making them suitable for various applications (Kim & Piqué, 2004).

• Sb-doped SnO2 thin films obtained by aerosol-assisted chemical vapor deposition show low resistivity and improved conductivity, making them promising for transparent conducting oxides applications (Heiras-Trevizo et al., 2017).

• Sol-gel processed antimony-doped tin oxide thin films have advantages as conductive coatings, with notable effects on gelation, particle size, crystallinity, and resistance reduction (Lin & Wu, 1997).

• Impedance studies of Sb-doped SnO2 thin film prepared by sol-gel process reveal that grain boundaries play a significant role in the conduction mechanism of the material (Benrabah et al., 2011).

• Electrospun tin oxide nanofibers, including antimony-doped versions, show improved sensitivity in gas sensing applications due to their increased surface-to-volume ratio (León et al., 2007).

• Structural properties of Sb-Sn-O mixed oxide catalysts reveal different mechanisms for balancing electrical charges in the lattice, affecting propene oxidation selectivity (Portefaix et al., 1980).

• Microstructure and electrical properties studies of antimony-doped tin oxide thin film deposited by sol-gel process show influences on microstructure and composition, with potential in conductive coatings (Zhang et al., 2006).

• Antimony-doped tin oxide/graphene composites demonstrate high reversible capacity and superior rate performance in lithium-ion batteries (Zoller et al., 2018).

• High dopant tin oxide degenerate thin films produced by atmosphere pressure chemical vapor deposition exhibit bandgap narrowing, relevant for electronic applications (Lin et al., 2013).

Mechanism of Action

Target of Action

Antimony Tin Oxide (ATO) is a compound that primarily targets electrochemical reactions and optical properties in various applications . It is used in antibacterial applications , photocatalysis , and supercapacitors . The compound interacts with its targets to enhance their properties, such as conductivity and optical absorption .

Mode of Action

ATO nanoparticles achieve higher electronic conductivity than tin dioxide nanoparticles . The doped Sb(V) enhances the negative charge on the surface of the SnO2, which contributes to the adsorption of ions on the ATO surface . This interaction results in improved electrocatalytic activity .

Biochemical Pathways

ATO nanoparticles modulate the redox state of fluorescent molecules, following an electrocatalytic (EC’) mechanism . This modulation affects the number of emitting single molecules, which follows a sigmoid function during a potential scan . The presence of redox mediators functions as an electrochemical switch on each dye’s emissive state .

Pharmacokinetics

It’s known that ato nanoparticles demonstrate strong colloidal stability in suspension , which could potentially influence its distribution and elimination properties.

Result of Action

The result of ATO’s action is an improvement in the efficiency of various applications. For instance, in the context of a vanadium redox flow battery (VRFB), the energy efficiency with optimized ATO nanoparticle loading on graphite felts is improved to 73.09% . In antibacterial applications, ATO has shown significant inhibitory activity against a variety of Gram-positive and Gram-negative bacteria .

Action Environment

The action of ATO can be influenced by environmental factors. For instance, the electronic conductivity of ATO, which is crucial for its electrocatalytic activity, can be affected by the surrounding environment . Additionally, the synthesis of ATO nanoparticles involves a sol-gel method using acetylacetone as the chelating agent in a water-based environment , indicating that the synthesis environment can impact the properties of ATO.

Biochemical Analysis

Biochemical Properties

It has been suggested that the antimony ion in ATO can lead to an impurity band in the band gap and increase the forbidden gap of the host material . This could potentially influence the interactions of ATO with enzymes, proteins, and other biomolecules, although specific interactions have not yet been identified .

Cellular Effects

Research has shown that antimony tin oxide nanoparticles can have significant effects on biofilms formed by certain bacteria . For example, ATO nanoparticles at a concentration of 1 mg/mL significantly inhibited biofilm formation by Uropathogenic Escherichia coli and Staphylococcus aureus . This suggests that ATO may have the ability to influence cell function and cellular processes, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that the electronic structure and associated properties of ATO have been studied using both the self-consistent-field scattered-wave molecular-orbital cluster approach and the augmented-spherical-wave supercell band-structure approach . These studies have helped to interpret several interesting optoelectronic properties of this semiconductor .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For instance, ATO nanoparticles have been found to inhibit biofilm formation by certain bacteria, reducing their main virulence attributes . The long-term effects of ATO on cellular function in in vitro or in vivo studies have not been extensively studied.

Dosage Effects in Animal Models

The effects of this compound at different dosages in animal models have not been extensively studied. Toxicity assays with seed germination and Caenorhabditis elegans models have confirmed the non-toxic nature of ATO nanoparticles .

Metabolic Pathways

It has been suggested that the switch of Sb3+ ↔ Sb5+ in ATO is an analogue of the catalytic cycle of redox enzymes, where the metal ions may work as cofactors to promote reversible redox reactions and/or against intracellular oxidative stress in cell metabolism .

Transport and Distribution

Due to its nanoparticle form, it is likely that ATO can be transported and distributed within cells and tissues, potentially interacting with transporters or binding proteins .

Subcellular Localization

Due to its nanoparticle form, it is likely that ATO can localize in various subcellular compartments or organelles